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For Researchers, Scientists, and Drug Development Professionals

Introduction
CTS-1027, also known as Ro 1130830 or RS 130830, is a potent and selective small molecule

inhibitor of several matrix metalloproteinases (MMPs).[1] Excessive MMP activity is implicated

in the pathogenesis of various acute and chronic inflammatory and fibrotic diseases.[2][3] CTS-
1027 has demonstrated therapeutic potential in preclinical models by attenuating tissue injury

and fibrosis, particularly in the context of liver disease.[2][3] These application notes provide

detailed protocols for the preparation and administration of CTS-1027 in animal studies, based

on established methodologies.

Quantitative Data Summary
The following tables summarize the key quantitative data for CTS-1027 based on available

preclinical research.

Table 1: In Vitro Inhibitory Activity of CTS-1027

Target MMP IC50 (nM) Selectivity

MMP-2 0.3 >1000-fold vs. MMP-1

MMP-13 0.5 >1000-fold vs. MMP-1
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Data sourced from MedchemExpress.[1]

Table 2: In Vivo Efficacy in a Bile Duct Ligation (BDL) Mouse Model[2][3]

Parameter Vehicle Control
CTS-1027 (10
mg/kg)

Outcome

Hepatocyte Apoptosis High 3-fold reduction
Significant reduction

(p<0.01)

Bile Infarcts High 70% reduction
Significant reduction

in liver injury

Stellate Cell Activation High Reduced
Attenuation of

fibrogenic markers

Animal Survival (14

days)
Lower Improved

Statistically significant

improvement (p<0.05)

Signaling Pathway
CTS-1027 exerts its therapeutic effects by inhibiting the activity of specific matrix

metalloproteinases. These enzymes play a crucial role in the degradation of the extracellular

matrix and are involved in signaling pathways that regulate inflammation, apoptosis, and

fibrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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